Cas no 1339453-39-2 (4-[(3,3,3-Trifluoro-2-hydroxypropyl)sulfanyl]phenol)

• Product Name: 4-[(3,3,3-Trifluoro-2-hydroxypropyl)sulfanyl]phenol
• CAS No: 1339453-39-2
• MF: C₉H₉F₃O₂S
• MW: 238.226772069931
• CID: 5041868
• Update Time: 2025-06-08

4-[(3,3,3-Trifluoro-2-hydroxypropyl)sulfanyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-[(3,3,3-trifluoro-2-hydroxypropyl)sulfanyl]phenol
• 4-(3,3,3-trifluoro-2-hydroxypropyl)sulfanylphenol
• 4-[(3,3,3-Trifluoro-2-hydroxypropyl)sulfanyl]phenol

• Inchi： 1S/C9H9F3O2S/c10-9(11,12)8(14)5-15-7-3-1-6(13)2-4-7/h1-4,8,13-14H,5H2
• InChI Key： CDOQDPGXRXIQRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)CC(C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 190
• XLogP3: 2.6
• Topological Polar Surface Area: 65.8

Additional information on 4-[(3,3,3-Trifluoro-2-hydroxypropyl)sulfanyl]phenol

Comprehensive Overview of 4-[(3,3,3-Trifluoro-2-hydroxypropyl)sulfanyl]phenol (CAS No. 1339453-39-2)

4-[(3,3,3-Trifluoro-2-hydroxypropyl)sulfanyl]phenol (CAS No. 1339453-39-2) is a fluorinated phenolic compound with a unique molecular structure that combines a trifluoromethyl group, a hydroxyl group, and a sulfanyl linkage. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Its CAS number 1339453-39-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in fluorinated compounds like 4-[(3,3,3-Trifluoro-2-hydroxypropyl)sulfanyl]phenol stems from their enhanced stability, bioavailability, and metabolic resistance compared to non-fluorinated analogs. These properties make them highly valuable in drug discovery, where fluorine substitution is a common strategy to improve pharmacokinetics. Recent studies highlight its role as a building block for biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In the agrochemical sector, CAS No. 1339453-39-2 is explored for its potential as a pesticide intermediate or herbicide adjuvant. The trifluoro group contributes to lipophilicity, which can enhance the penetration of active ingredients into plant tissues. This aligns with the industry's focus on sustainable crop protection and precision agriculture, addressing global challenges like food security and climate resilience.

From a synthetic chemistry perspective, the compound's sulfanyl-phenol moiety offers versatility for further functionalization. Researchers are investigating its use in click chemistry and cross-coupling reactions, which are pivotal in drug design and material engineering. Its compatibility with green chemistry principles—such as atom economy and reduced waste—makes it a candidate for eco-friendly synthesis routes, a trending topic in academic and industrial R&D.

The compound's physicochemical properties, including solubility, melting point, and stability under various conditions, are actively documented in chemical databases. These data are crucial for QSAR modeling and computational drug design, areas where AI and machine learning are increasingly applied. Notably, CAS 1339453-39-2 has been referenced in patents related to antimicrobial coatings and specialty polymers, reflecting its industrial relevance.

Safety and handling of 4-[(3,3,3-Trifluoro-2-hydroxypropyl)sulfanyl]phenol adhere to standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, its material safety data sheet (MSDS) recommends precautions like glove use and ventilation, aligning with broader workplace safety trends. Environmental fate studies suggest moderate biodegradability, prompting ongoing research into green alternatives for its synthesis and disposal.

In summary, CAS No. 1339453-39-2 represents a promising multifunctional compound at the intersection of chemistry and life sciences. Its applications span medicinal chemistry, agrochemical innovation, and advanced materials, making it a subject of sustained scientific inquiry. As demand for tailored fluorinated molecules grows, this compound is poised to play a pivotal role in next-generation R&D breakthroughs.